Cas no 5452-08-4 (Benzoic acid,4-methoxy-, heptyl ester)

• Product name: Benzoic acid,4-methoxy-, heptyl ester
• CAS No: 5452-08-4
• MF: C₁₅H₂₂O₃
• MW: 250.33338
• CID: 373427
• PubChem ID: 228776

Benzoic acid,4-methoxy-, heptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-methoxy-, heptyl ester
• p-Methoxybenzoic acid, heptyl ester
• OEYMSYGFUQPUKZ-UHFFFAOYSA-N
• 5452-08-4
• SCHEMBL14373970
• DTXSID20281536
• Benzoic acid, 4-methoxy-, heptyl ester
• NSC21902
• Heptyl 4-methoxybenzoate #
• NSC-21902

• Inchi： InChI=1S/C15H22O3/c1-3-4-5-6-7-12-18-15(16)13-8-10-14(17-2)11-9-13/h8-11H,3-7,12H2,1-2H3
• InChI Key： OEYMSYGFUQPUKZ-UHFFFAOYSA-N
• SMILES： CCCCCCCOC(=O)C1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.999
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.49
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives